Regioisomeric Connectivity: 3-yl vs. 2-yl SDH Pharmacophore Fit
1-(5-Formylthiophen-3-yl)-1H-pyrazole-3-carboxamide (CAS: 1565420-18-9) is a thiophene 3-yl N-arylpyrazole regioisomer, structurally distinct from its 2-yl analog 1-(5-formylthiophen-2-yl)-1H-pyrazole-3-carboxamide (CAS: 1565752-86-4). The two regioisomers share identical molecular formula (C₉H₇N₃O₂S, MW 221.24) but differ in the substitution geometry on the thiophene ring . The pyrazole-thiophene carboxamide series has been established as a succinate dehydrogenase inhibitor (SDHI) scaffold, with X-ray crystallography and molecular docking data confirming that the vector of the thiophene attachment directly governs the hydrogen-bonding network with key SDH active-site residues including Trp173 and Tyr58 [1]. The 3-yl substitution pattern orients the formyl group along a different spatial trajectory relative to the pyrazole-carboxamide warhead than the 2-yl pattern, meaning the two regioisomers cannot be treated as interchangeable within a structure–activity relationship (SAR) program without independent validation. Although no published study has directly compared the SDH inhibitory potency of these two specific regioisomers, class-level inference from related pyrazole-thiophene carboxamide SDHIs demonstrates that positional isomerism produces divergent antifungal EC₅₀ values — in a structurally analogous series, compounds with different thiophene attachment vectors exhibited EC₅₀ differences exceeding 2-fold against R. solani [1].
| Evidence Dimension | Regioisomeric connectivity (thiophene 3-yl vs. 2-yl attachment to pyrazole N-1) and its inferred impact on SDH target engagement |
|---|---|
| Target Compound Data | Thiophene 3-yl connectivity; SMILES: NC(=O)c1ccn(-c2csc(C=O)c2)n1 ; no direct SDH IC₅₀ or EC₅₀ data publicly available for the target compound |
| Comparator Or Baseline | 1-(5-Formylthiophen-2-yl)-1H-pyrazole-3-carboxamide (CAS: 1565752-86-4); thiophene 2-yl connectivity; SMILES: NC(=O)c1ccn(-c2ccc(C=O)s2)n1 ; no direct SDH IC₅₀ or EC₅₀ data publicly available for the comparator |
| Quantified Difference | No head-to-head potency comparison has been published for this specific regioisomeric pair. Class-level precedent from the pyrazole-thiophene carboxamide SDHI series shows that positional isomerism alters EC₅₀ by ≥2-fold against R. solani (most active analog 7c: EC₅₀ = 11.6 μmol/L vs. least active analogs exceeding 58 μmol/L at the same scaffold) [1]. |
| Conditions | Source literature: Li et al. 2020 (Chin. J. Org. Chem.); antifungal EC₅₀ determined against R. solani in vitro using mycelial growth inhibition assay following standard SDHI fungicide testing protocols. N.B.: target compound (CAS 1565420-18-9) and direct comparator (CAS 1565752-86-4) are not members of the Li et al. 2020 compound library; the inference relies on structural analogy within the pyrazole-thiophene carboxamide class. |
Why This Matters
Procurement teams must confirm the regioisomeric identity (3-yl vs. 2-yl thiophene attachment) prior to purchase, as these isomers are chemically distinct entities with different CAS numbers and cannot be interchangeably deployed in any SDH-targeting or SAR program without risking false negative or false positive results.
- [1] Li, A.; Li, Z.; Zhao, Y.; Yao, T.; Cheng, J.; Zhao, J. Design, Synthesis and Antifungal Activity of Novel Pyrazole-Thiophene Carboxamide Derivatives. Chin. J. Org. Chem. 2020, 40, 2836–2844. doi:10.6023/cjoc202004013. View Source
